N,N'-(4-methyl-1,2-phenylene)bis(3-fluorobenzamide)

• IUPAC Name: 3-fluoro-N-[2-[(3-fluorobenzoyl)amino]-4-methylphenyl]benzamide
• InChI: InChI=1S/C21H16F2N2O2/c1-13-8-9-18(24-20(26)14-4-2-6-16(22)11-14)19(10-13)25-21(27)15-5-3-7-17(23)12-15/h2-12H,1H3,(H,24,26)(H,25,27)
• InChI Key: KPLUHSGUPRDRJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)F)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C21H16F2N2O2
• Molecular Weight: 366.4 g/mol

Description

“N,N’-(4-methyl-1,2-phenylene)bis(3-fluorobenzamide)” is a complex organic compound. It contains a phenylene group (a phenyl ring) which is substituted with two amide groups. The phenyl ring is also substituted with a methyl group. The amide groups are further substituted with fluorobenzene rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenylene and fluorobenzene groups), amide functional groups, and a methyl group. The presence of these functional groups would influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some potential reactivity based on its functional groups. The amide groups might be hydrolyzed under acidic or basic conditions to give amines and carboxylic acids. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of amide groups could result in the formation of hydrogen bonds, influencing its solubility and melting/boiling points.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the “mechanism of action” of this compound. If it’s used in a biological context, the mechanism would depend on the specific biological target.

Future Directions

The future directions for this compound would depend on its potential applications. If it shows promising activity in a certain area (such as medicinal chemistry or material science), future studies might focus on exploring these activities in more detail.